Cas no 1398398-12-3 (2-(4-Dodecylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(4-Dodecylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative characterized by its long alkyl chain substituent, which enhances solubility in organic solvents and improves compatibility with hydrophobic matrices. The dioxaborolane moiety provides stability against hydrolysis, making it suitable for Suzuki-Miyaura cross-coupling reactions under mild conditions. Its extended aromatic system and lipophilic tail facilitate applications in polymer chemistry and material science, particularly in the synthesis of conjugated polymers or liquid crystalline materials. The compound’s structural features also enable precise control over reactivity in borylation reactions, offering utility in pharmaceutical intermediates and advanced organic synthesis.
2-(4-Dodecylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1398398-12-3 structure
Product Name:2-(4-Dodecylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1398398-12-3
MF:C24H41BO2
MW:372.392147779465
CID:5148090
PubChem ID:137347267
Update Time:2026-03-03

2-(4-Dodecylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane, 2-(4-dodecylphenyl)-4,4,5,5-tetramethyl-
    • 2-(4-Dodecylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • G71512
    • MFCD34706655
    • NJBRYWISNRIQIH-UHFFFAOYSA-N
    • 1398398-12-3
    • Inchi: 1S/C24H41BO2/c1-6-7-8-9-10-11-12-13-14-15-16-21-17-19-22(20-18-21)25-26-23(2,3)24(4,5)27-25/h17-20H,6-16H2,1-5H3
    • InChI Key: NJBRYWISNRIQIH-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)C(C)(C)OB1C1=CC=C(CCCCCCCCCCCC)C=C1

Computed Properties

  • Exact Mass: 372.3199607g/mol
  • Monoisotopic Mass: 372.3199607g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

2-(4-Dodecylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A786735-250mg
2-(4-Dodecylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1398398-12-3 97%
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$62.0 2025-02-27
Ambeed
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2-(4-Dodecylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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Ambeed
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1398398-12-3 97%
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$692.0 2025-02-27
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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2-(4-Dodecylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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2-(4-Dodecylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1398398-12-3 97%
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¥1000.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00784592-5g
2-(4-Dodecylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1398398-12-3 97%
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1PlusChem
1P020K5Y-250mg
2-(4-Dodecylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1398398-12-3 97%
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1PlusChem
1P020K5Y-1g
2-(4-Dodecylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1398398-12-3 97%
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1PlusChem
1P020K5Y-5g
2-(4-Dodecylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1398398-12-3 97%
5g
$571.00 2024-06-21
abcr
AB587146-250mg
2-(4-Dodecylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; .
1398398-12-3
250mg
€154.90 2024-07-20
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